Cas no 1904080-98-3 ((4-Bromophenyl)(4-(quinolin-8-yloxy)piperidin-1-yl)methanone)

• Product Name: (4-Bromophenyl)(4-(quinolin-8-yloxy)piperidin-1-yl)methanone
• CAS No: 1904080-98-3
• MF: C₂₁H₁₉BrN₂O₂
• MW: 411.291764497757
• CID: 6157007
• PubChem ID: 92082663
• Update Time: 2025-05-20

(4-Bromophenyl)(4-(quinolin-8-yloxy)piperidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• AKOS025345451
• (4-bromophenyl)(4-(quinolin-8-yloxy)piperidin-1-yl)methanone
• (4-bromophenyl)-(4-quinolin-8-yloxypiperidin-1-yl)methanone
• 8-{[1-(4-bromobenzoyl)piperidin-4-yl]oxy}quinoline
• F6474-3764
• 1904080-98-3
• (4-Bromophenyl)(4-(quinolin-8-yloxy)piperidin-1-yl)methanone

• Inchi： 1S/C21H19BrN2O2/c22-17-8-6-16(7-9-17)21(25)24-13-10-18(11-14-24)26-19-5-1-3-15-4-2-12-23-20(15)19/h1-9,12,18H,10-11,13-14H2
• InChI Key： ZPGXCEHMQBXXOO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(N1CCC(CC1)OC1=CC=CC2=CC=CN=C12)=O

Computed Properties

• Exact Mass: 410.06299g/mol
• Monoisotopic Mass: 410.06299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 42.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on (4-Bromophenyl)(4-(quinolin-8-yloxy)piperidin-1-yl)methanone

Introduction to (4-Bromophenyl)(4-(quinolin-8-yloxy)piperidin-1-yl)methanone

(4-Bromophenyl)(4-(quinolin-8-yloxy)piperidin-1-yl)methanone, also known by its CAS number 1904080-98-3, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a bromophenyl group, a quinoline moiety, and a piperidine ring, all connected through a methanone functional group. The combination of these structural elements makes it a versatile molecule with intriguing properties and applications.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, coupling reactions, and oxidations. Researchers have explored various synthetic pathways to optimize the yield and purity of the compound. Recent studies have focused on green chemistry approaches, such as using biocatalysts or solvent-free conditions, to make the synthesis more environmentally friendly. These advancements not only enhance the scalability of the process but also align with the growing demand for sustainable chemical practices.

The structural features of (4-Bromophenyl)(4-(quinolin-8-yloxy)piperidin-1-yl)methanone contribute to its unique chemical reactivity and biological activity. The quinoline moiety, known for its aromatic stability and electron-withdrawing properties, plays a crucial role in modulating the electronic characteristics of the molecule. Similarly, the piperidine ring introduces flexibility and hydrogen bonding capabilities, which are essential for interactions in biological systems. The bromophenyl group adds additional electronic effects and serves as a potential site for further functionalization.

Recent research has highlighted the potential of this compound in drug discovery. Its ability to act as a kinase inhibitor has been extensively studied, particularly in the context of cancer therapy. Preclinical studies have demonstrated that it can selectively inhibit certain protein kinases involved in tumor growth and metastasis. This property makes it a promising candidate for developing targeted therapies with reduced side effects compared to conventional chemotherapy.

In addition to its pharmacological applications, (4-Bromophenyl)(4-(quinolin-8-yloxy)piperidin-1-yl)methanone has shown potential in materials science. Its structural complexity allows for the formation of self-assembled monolayers and nanocomposites with unique optical and electronic properties. These materials have applications in sensors, organic electronics, and energy storage devices. Researchers are currently exploring ways to scale up the production of these materials while maintaining their desired properties.

The study of this compound has also advanced our understanding of supramolecular chemistry. Its ability to form host-guest complexes with other molecules has been exploited in designing drug delivery systems and molecular recognition devices. Recent findings suggest that it can act as a selective receptor for certain anions or metal ions, opening new avenues for analytical chemistry and environmental remediation.

From an analytical standpoint, the characterization of (4-Bromophenyl)(4-(quinolin-8-yloxy)piperidin-1-yl)methanone has benefited from modern spectroscopic techniques such as NMR, IR, and mass spectrometry. These methods have provided detailed insights into its molecular structure and dynamic behavior. Computational chemistry tools have also been employed to predict its thermodynamic stability and reactivity under various conditions.

In conclusion, (4-Bromophenyl)(4-(quinolin-8-yloxy)piperidin-1-yl)methanone is a multifaceted compound with significant implications across diverse scientific disciplines. Its structural complexity offers opportunities for innovation in drug development, materials science, and supramolecular chemistry. As research continues to uncover its full potential, this compound is poised to make meaningful contributions to both academic and industrial applications.